Cas no 2171746-57-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid)

2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 2-methylbutanoic acid moiety, which can influence peptide conformation and stability. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its compatibility with standard Fmoc-chemistry protocols ensures efficient incorporation into peptide chains. The branched alkyl side chains may enhance lipophilicity, making it suitable for designing peptides with modified physicochemical properties. Careful handling is recommended due to the acid-sensitive nature of the Fmoc protecting group.
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid structure
2171746-57-7 structure
Product Name:2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid
CAS No:2171746-57-7
MF:C27H34N2O5
MW:466.569267749786
CID:6607318
PubChem ID:165551779
Update Time:2025-05-19

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid
    • 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
    • EN300-1507165
    • 2171746-57-7
    • Inchi: 1S/C27H34N2O5/c1-5-17(3)23(24(30)28-16-27(4,6-2)25(31)32)29-26(33)34-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-23H,5-6,15-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: MMHRAEGMILVDTR-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCC(C(=O)O)(C)CC)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1507165-0.05g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1507165-0.1g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1507165-0.25g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1507165-0.5g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1507165-1.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
1g
$3368.0 2023-06-05
Enamine
EN300-1507165-2.5g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1507165-5.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
5g
$9769.0 2023-06-05
Enamine
EN300-1507165-10.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
10g
$14487.0 2023-06-05
Enamine
EN300-1507165-50mg
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
50mg
$587.0 2023-09-27
Enamine
EN300-1507165-100mg
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]methyl}-2-methylbutanoic acid
2171746-57-7
100mg
$615.0 2023-09-27

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid Related Literature

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic Acid (CAS No. 2171746-57-7)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171746-57-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and an amino acid derivative. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The structural complexity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid makes it a promising candidate for further investigation in medicinal chemistry. The fluorene ring, a well-known component in many bioactive molecules, is often associated with enhanced binding affinity and stability in biological systems. Additionally, the methoxycarbonyl and amino functional groups introduce polar characteristics, which can be critical for interactions with biological targets such as enzymes and receptors. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more efficiently. Studies have shown that the fluorene-based scaffold can effectively engage with proteins involved in critical cellular pathways, making it a valuable tool for investigating mechanisms of disease and potential therapeutic interventions. For instance, research has highlighted the potential of fluorene derivatives in modulating kinases and other enzyme families that play pivotal roles in cancer and inflammatory diseases.

The 3-methylpentanamidomethyl moiety in the compound's structure adds another layer of complexity, contributing to its ability to form stable hydrogen bonds and other non-covalent interactions with biological partners. This feature is particularly important in drug design, where precise molecular recognition is essential for efficacy. The combination of these structural elements suggests that 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid could exhibit multifaceted binding properties, making it a versatile scaffold for further derivatization and optimization.

In the context of drug discovery, the methoxycarbonyl group serves as a protective group for the amino functionality, allowing for selective modifications during synthetic processes. This characteristic is particularly useful in multi-step syntheses where regioselectivity is crucial. The ability to introduce various substituents at different positions along the molecular chain provides chemists with ample opportunities to fine-tune the pharmacological properties of the compound.

Current research is focusing on exploring the pharmacological potential of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid by evaluating its interactions with relevant biological targets. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The fluorene moiety, in particular, has been observed to interact with specific amino acid residues in target proteins, suggesting a high degree of specificity.

The CAS No. 2171746-57-7 associated with this compound ensures its unique identification and facilitates accurate documentation in scientific literature. This standardized nomenclature system is essential for maintaining consistency across different research groups and publications, enabling researchers worldwide to reference and replicate studies involving this molecule effectively.

From a synthetic chemistry perspective, the preparation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid presents both challenges and opportunities. The synthesis requires careful control of reaction conditions to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene-based core, while protecting group strategies have been utilized to manage reactivity during subsequent steps.

The development of novel synthetic routes for this compound has been driven by the need for more efficient and sustainable methods in pharmaceutical manufacturing. Green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact. Researchers are exploring alternative solvents, catalytic systems, and reaction conditions that align with these goals while maintaining high chemical yields.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidomethyl}-2-methylbutanoic acid (CAS No. 2171746-57-7) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure, characterized by functional groups such as fluorene and methoxycarbonyl, positions it as a promising candidate for further exploration in drug discovery. Ongoing research aims to uncover its pharmacological potential and optimize its synthetic pathways, contributing to advancements in medicinal chemistry and therapeutic development.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司